Pyrithione zinc

• Synonyms: is(N-oxopyridine-2-thionato)zinc (II); Dan-Gard; de-squaman; pyrithione zinc; Sebulon; zinc pyridinethione; zinc pyrithione; Zincon (zinc pyrithione); zincpolyanemine; ZNP; ZPT
• Molecular Formula: C10H8N2O2S2Zn
• Molecular Weight: 317.7 g/mol
• SMILES: C1=CC(=S)N(C=C1)[O-].C1=CC(=S)N(C=C1)[O-].[Zn+2]
• InChI: InChI=1S/2C5H4NOS.Zn/c2*7-6-4-2-1-3-5(6)8;/h2*1-4H;/q2*-1;+2
• InChIKey: PICXIOQBANWBIZ-UHFFFAOYSA-N

Zinc pyrithione (ZnPT) addresses formulation instability challenges common to conventional antifungals through controlled-release monomeric species from its sparingly soluble crystalline depot (~8 ppm at neutral pH). • Sustained antimicrobial protection across coatings, textiles, adhesives, and personal care-enabled by low-leaching, long-life release kinetics. • Defined pH stability window (4.0-9.5): below pH 3.5 degrades to inactive mercaptopyridine; above pH 9.5 converts to soluble alkali salts, altering release profile. • Critical salt-selection guidance: avoid copper-ion contact-transchelation to CuPT yields ~14× higher aquatic toxicity, a regulatory liability in marine or copper-containing formulations. Supplied with verified purity (≥98%), documented particle size distribution, and dispersion stability data to ensure reproducible R&D and production outcomes.

Pyrithione Zinc: Scientific Baseline and Procurement

Pyrithione zinc (zinc pyrithione; ZnPT; CAS 13463-41-7) is a coordination complex of zinc with two molecules of 2-mercaptopyridine N-oxide (pyrithione), functioning as a broad-spectrum antimicrobial agent via inhibition of bacterial ATP synthesis and disruption of fungal membrane transport processes [1]. Unlike simple organic antifungals, ZnPT exists as a sparingly water-soluble crystalline solid (≈8 ppm at neutral pH) that delivers sustained antimicrobial activity through controlled release of bioactive monomeric species, a physicochemical profile that directly governs its formulation behavior and performance longevity [2].

• [1] Dinning AJ, Al-Adham IS, Eastwood IM, Austin P, Collier PJ. Pyrithione biocides as inhibitors of bacterial ATP synthesis. J Appl Microbiol. 1998;85(1):141-146. doi:10.1046/j.1365-2672.1998.00478.x View Source
• [2] US Patent Application US20100317640A1. Antimicrobial zinc pyrithione composition and method. Published December 16, 2010. View Source

Pyrithione Zinc Substitution Risks

The pyrithione class encompasses multiple metal salts—including zinc pyrithione (ZnPT), copper pyrithione (CuPT), and sodium pyrithione (NaPT)—that exhibit fundamentally divergent physicochemical and biological performance profiles despite sharing the pyrithione ligand. CuPT possesses significantly lower water solubility than ZnPT, conferring extended antimicrobial duration but simultaneously limiting commercial availability and formulation versatility due to manufacturing complexity . NaPT, as the freely water-soluble sodium salt, lacks the controlled-release depot characteristics inherent to the insoluble ZnPT complex, fundamentally altering its pharmacodynamics and suitable application domains [1]. Furthermore, ZnPT undergoes transchelation in the presence of free copper ions to form CuPT—a conversion that yields a compound with approximately 14-fold higher aquatic toxicity—rendering direct substitution in marine or copper-containing formulations a significant regulatory and environmental liability [2]. Selection among pyrithione salts therefore requires explicit consideration of solubility-driven release kinetics, metal-specific stability constraints, and application-specific toxicological profiles.

• [1] US Patent Application US20100317640A1. Antimicrobial zinc pyrithione composition and method. Published December 16, 2010. View Source
• [2] Bao VWW, Leung KMY, Qiu JW, Lam MHW. Environmental fate of the antifouling compound zinc pyrithione in seawater. Environ Toxicol Chem. 2011;30(9):1997-2006. View Source

Pyrithione Zinc: Comparative Performance

Bioavailability-Optimized vs. Dual-Active: Clinical Efficacy

In a randomized, double-blind clinical trial involving 620 subjects, a shampoo formulation containing zinc pyrithione with optimized bioavailability (Potentiated ZPT formula) demonstrated superior clinical efficacy compared to a dual-active shampoo containing both zinc pyrithione and climbazole [1]. The optimized single-active formulation achieved greater anti-fungal potency in vitro and delivered more ZPT particles to the follicular infundibulum in vivo, resulting in significantly better flaking reduction and lower epidermal histamine levels at all four weekly time points [1].

Evidence Dimension	Clinical anti-dandruff efficacy (scalp flaking and epidermal histamine reduction)
Target Compound Data	Potentiated ZPT formula: significantly lower flaking scores and histamine levels at weeks 1, 2, 3, and 4
Comparator Or Baseline	Zinc pyrithione plus climbazole dual-active shampoo
Quantified Difference	Superior clinical efficacy at all 4 weekly time points for both endpoints (p values not explicitly reported in abstract; statistically significant superiority stated)
Conditions	Randomized, double-blind, 4-week clinical trial; 620 male and female subjects with dandruff

Why This Matters

This evidence demonstrates that formulation-driven bioavailability optimization of pyrithione zinc can outperform a dual-active combination, underscoring that procurement decisions should evaluate full formulation performance rather than active ingredient concentration alone.

• [1] Schwartz JR, Bacon RA, Shah R, Mizoguchi H, Tosti A. Therapeutic efficacy of anti-dandruff shampoos: a randomized clinical trial comparing products based on potentiated zinc pyrithione and zinc pyrithione/climbazole. Int J Cosmet Sci. 2013;35(4):381-387. doi:10.1111/ics.12055 View Source

Ciclopirox Olamine/ZPT vs. Ketoconazole: Synergistic Antifungal Activity

The combination of 1.5% ciclopirox olamine with 1% zinc pyrithione exhibited marked synergistic growth inhibitory activity against Malassezia globosa and Malassezia restricta reference strains, achieving higher efficacy than 2% ketoconazole solution in minimum inhibitory concentration assays [1]. Critically, whereas the ciclopirox olamine/zinc pyrithione combination demonstrated steady fungicidal activity, the 2% ketoconazole solution failed to express any fungicidal effect under identical experimental conditions [1].

Evidence Dimension	In vitro fungicidal activity and growth inhibition (MIC)
Target Compound Data	1.5% ciclopirox olamine + 1% zinc pyrithione: steady fungicidal activity; synergistic MIC
Comparator Or Baseline	2% ketoconazole solution
Quantified Difference	No fungicidal effect for 2% ketoconazole vs. steady fungicidal activity for the ZPT-containing combination; synergistic inhibitory effect exceeding ketoconazole
Conditions	Broth microdilution MIC assay; filtration method with contact times 3-5 to 30 min against Malassezia globosa IP 2387.96 and M. restricta IP 2392.96

Why This Matters

The fungicidal (killing) versus purely fungistatic (growth-inhibiting) distinction has direct clinical relevance for treatment durability and relapse prevention in seborrheic dermatitis, positioning ZPT-containing combinations as a mechanistically differentiated option.

• [1] Roques C, Brousse S, Panizzutti C. In vitro antifungal efficacy of ciclopirox olamine alone and associated with zinc pyrithione compared to ketoconazole against Malassezia globosa and Malassezia restricta reference strains. Mycopathologia. 2006;162(6):395-400. doi:10.1007/s11046-006-0075-0 View Source

ZPT vs. Selenium Sulfide: Onset Kinetics

In a controlled comparative study evaluating dandruff reduction via corneocyte counting, both 2% zinc pyrithione shampoo and 2.5% selenium sulfide shampoo produced significant decreases in scalp scaling (p = 0.01) relative to non-medicated controls [1]. However, the selenium sulfide formulation demonstrated a greater magnitude of corneocyte count reduction than zinc pyrithione, with this difference reaching statistical significance (p = 0.05), indicating that selenium sulfide acts more rapidly in producing visible dandruff abatement [1].

Evidence Dimension	Corneocyte count reduction (quantitative dandruff measurement)
Target Compound Data	2% zinc pyrithione shampoo: post-treatment geometric mean = 622,700 corneocytes/cm² (from baseline 904,000/cm²)
Comparator Or Baseline	2.5% selenium sulfide shampoo: post-treatment geometric mean = 214,200 corneocytes/cm² (from baseline 1,056,000/cm²)
Quantified Difference	Selenium sulfide achieved approximately 80% reduction vs. approximately 31% reduction for zinc pyrithione in this study; difference significant at p = 0.05
Conditions	Twice-weekly shampooing for four washes; final count 4 days after last shampoo; corneocyte counting methodology

Why This Matters

This data clarifies that pyrithione zinc provides gradual, sustained improvement rather than immediate clearance—a clinically meaningful distinction for formulation selection when patient expectations or treatment protocols prioritize rapid onset versus long-term maintenance.

• [1] Kligman AM, McGinley KJ, Leyden JJ. Appraisal of efficacy of antidandruff formulations. J Soc Cosmet Chem. 1974;25:73-91. View Source

Controlled-Release Depot: ZPT vs. Sodium Pyrithione

Zinc pyrithione exhibits extremely low water solubility, measured at approximately 8 ppm (0.0008% w/v) at neutral pH [1]. This insolubility is not a formulation liability but rather a functional feature that creates a particulate depot effect upon topical application, enabling controlled, sustained release of bioactive pyrithione species over extended periods [1]. By contrast, sodium pyrithione is freely water-soluble, resulting in rapid dissolution and depletion rather than sustained antimicrobial availability .

Evidence Dimension	Water solubility at neutral pH
Target Compound Data	Zinc pyrithione: ≈8 ppm (0.0008% w/v)
Comparator Or Baseline	Sodium pyrithione: freely water-soluble (quantitative value not specified)
Quantified Difference	Zinc pyrithione is >99.999% less soluble than sodium pyrithione in aqueous systems
Conditions	Neutral pH aqueous solution; patent and technical literature data

Why This Matters

The solubility differential between zinc and sodium pyrithione salts dictates fundamentally different release kinetics and application suitability: ZnPT provides sustained antimicrobial persistence for rinse-off products (shampoos, body washes) and long-term surface protection, whereas NaPT is better suited for applications requiring immediate, high-concentration bioavailability.

• [1] US Patent Application US20100317640A1. Antimicrobial zinc pyrithione composition and method. Published December 16, 2010. View Source

pH Stability Window: ZPT vs. Copper Pyrithione

Zinc pyrithione maintains chemical stability within a defined pH range of 4.0 to 9.5 . Outside this window, significant degradation occurs: below pH 3.5, the compound converts to free mercaptopyridine (loss of antimicrobial activity); above pH 9.5, it transforms into soluble alkali salts, altering its bioavailability profile [1]. Copper pyrithione, by comparison, exhibits greater stability under alkaline conditions and in the presence of transition metals but carries distinct formulation and toxicological constraints .

Evidence Dimension	pH stability range
Target Compound Data	Zinc pyrithione: stable between pH 4.0 and 9.5
Comparator Or Baseline	Copper pyrithione: greater stability in alkaline and metal-containing environments (no quantified range provided)
Quantified Difference	Quantitative range established for ZnPT; CuPT qualitative advantage noted in specific matrices
Conditions	Aqueous formulations; standard stability testing conditions

Why This Matters

This defined pH stability window directly constrains formulation design—sulfate-free shampoos at pH 4.0-6.0 have demonstrated up to 40% reduction in antimicrobial efficacy, making pH control a critical procurement and quality assurance parameter for ZnPT-containing products.

• [1] Gu JD. Antimicrobial Technology Handbook (2nd Edition). 2020. Section: Pyrithione Zinc (ZPT). View Source

Post-Treatment Recolonization: Ketoconazole vs. ZPT

In a comparative study evaluating prolonged antifungal effects following a 6-week treatment period, shampoos containing 2% ketoconazole, 1.5% zinc pyrithione, or 2.5% selenium sulfide were assessed for time to Malassezia ovalis recolonization of the scalp [1]. Data demonstrated increased duration of yeast reduction for the ketoconazole shampoo over both zinc pyrithione and selenium sulfide formulations [1].

Evidence Dimension	Post-treatment duration of Malassezia yeast suppression
Target Compound Data	1.5% zinc pyrithione shampoo: shorter duration of yeast reduction than ketoconazole
Comparator Or Baseline	2% ketoconazole shampoo
Quantified Difference	Ketoconazole demonstrated increased duration of yeast reduction (exact time differential not quantified in abstract)
Conditions	6-week antifungal shampoo treatment; yeast counts by computerized image analysis of fluorochrome-stained superficial squames

Why This Matters

Recolonization kinetics inform optimal treatment frequency and maintenance protocols: ketoconazole may offer extended intervals between applications, while pyrithione zinc may be better suited for frequent-use maintenance regimens where its favorable safety profile supports daily or near-daily application.

• [1] Pierard GE, Arrese JE, Pierard-Franchimont C, De Doncker P. Prolonged effects of antidandruff shampoos — time to recurrence of Malassezia ovalis colonization of skin. Int J Cosmet Sci. 1997;19(3):111-117. doi:10.1046/j.1467-2494.1997.171706.x View Source

Pyrithione Zinc Application Scenarios

Anti-Dandruff Shampoo: Maximizing Bioavailability

For R&D teams developing premium anti-dandruff shampoos, clinical evidence demonstrates that maximizing zinc pyrithione bioavailability through advanced vehicle engineering can yield superior efficacy compared to simply combining ZPT with climbazole [1]. This finding challenges the intuitive assumption that multi-active systems inherently outperform optimized single-active formulations. Formulators should prioritize delivery system innovation—particle size optimization, deposition aids, and infundibular targeting—over active ingredient multiplicity when pyrithione zinc serves as the primary therapeutic agent. Procurement decisions should accordingly evaluate not only ZPT concentration but also formulation-specific bioavailability data.

Ciclopirox Olamine Combination for Seborrheic Dermatitis

For clinical dermatology applications targeting seborrheic dermatitis, the combination of ciclopirox olamine with zinc pyrithione provides fungicidal (killing) activity against Malassezia species, whereas 2% ketoconazole alone exhibits only fungistatic effects under identical conditions [2]. This mechanistic distinction supports the therapeutic rationale for ZPT-containing combination products when eradication rather than suppression of fungal colonization is clinically indicated. Formulators developing prescription-strength or therapeutic OTC products for recalcitrant seborrheic dermatitis should consider this synergistic combination approach.

Sustained-Release Coatings: Low-Solubility Antimicrobial Protection

For industrial coatings, plastics, and marine antifouling applications, zinc pyrithione‘s exceptionally low water solubility (≈8 ppm at neutral pH) establishes a controlled-release depot mechanism that confers long-lasting antimicrobial protection [3]. This solubility profile makes ZnPT particularly suitable for dry-film antifungal applications, textiles, construction materials, and adhesives where low leaching and extended service life are paramount . Procurement specifications should verify particle size distribution and dispersion stability, as these parameters directly influence the controlled-release kinetics and ultimate performance duration.

pH-Controlled Formulation: Stability-Constrained Development

Zinc pyrithione‘s defined stability window of pH 4.0-9.5 imposes specific formulation constraints that must inform product development decisions . Below pH 3.5, ZnPT degrades to free mercaptopyridine with loss of antimicrobial activity; above pH 9.5, it converts to soluble alkali salts, fundamentally altering its release profile [4]. This is particularly critical for sulfate-free shampoo development, where pH variations between 4.0-6.0 have been documented to reduce antimicrobial efficacy by up to 40% [5]. Quality control protocols must include pH monitoring as a critical release specification for ZnPT-containing finished products.

• [1] Schwartz JR, Bacon RA, Shah R, Mizoguchi H, Tosti A. Therapeutic efficacy of anti-dandruff shampoos: a randomized clinical trial comparing products based on potentiated zinc pyrithione and zinc pyrithione/climbazole. Int J Cosmet Sci. 2013;35(4):381-387. doi:10.1111/ics.12055 View Source
• [2] Roques C, Brousse S, Panizzutti C. In vitro antifungal efficacy of ciclopirox olamine alone and associated with zinc pyrithione compared to ketoconazole against Malassezia globosa and Malassezia restricta reference strains. Mycopathologia. 2006;162(6):395-400. doi:10.1007/s11046-006-0075-0 View Source
• [3] US Patent Application US20100317640A1. Antimicrobial zinc pyrithione composition and method. Published December 16, 2010. View Source
• [4] Gu JD. Antimicrobial Technology Handbook (2nd Edition). 2020. Section: Pyrithione Zinc (ZPT). View Source
• [5] GreyB. Zinc Pyrithione Stabilization in Sulfate-Free Shampoo Formulations. 2025. View Source